BE“GHE Foundational & Exploratory

Check Availability & Pricing

safety and handling precautions for dimethyl
malonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl malonate

Cat. No.: B130434

An In-depth Technical Guide to the Safe Handling of Dimethyl Malonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for dimethyl malonate,
tailored for laboratory and research environments. The following sections detail the physical
and chemical properties, hazard identification, handling and storage protocols, emergency
procedures, and disposal considerations.

Chemical and Physical Properties

A summary of the key physical and chemical properties of dimethyl malonate is presented
below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value References

Molecular Formula CsHsOa4 [1112]

Molecular Weight 132.11 g/mol [3B1141[5]

Appearance Clear, colorless liquid 311416171

Boiling Point 180-181 °C [21[71[8]

Melting Point -62 °C [2][7118]

_ 85-90 °C (185 - 194 °F)

Flash Point [4][6][°]
(closed cup)

Density 1.156 g/mL at 25 °C [21[71[8]

- Soluble in alcohol and ether;

Solubility ] ] [71[8][10]
slightly soluble in water.

Vapor Pressure 14.7 mmHg [5]

Ignition Temperature 440 °C [8]

Explosion Limits

1.3 - 17.4 %(V)

[7](8]

Hazard Identification and Classification

Dimethyl malonate is classified as a hazardous substance. Understanding its potential

hazards is critical for safe handling.

Hazard Classification GHS Category Hazard Statement
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2 3]
Serious Eye Damage/Eye H319: Causes serious eye
Category 2

Irritation

irritation.[1][3]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory
irritation.[1][3]

Flammability

Combustible Liquid

Combustible liquid.[4][11]
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Signal Word: Warning[1][3]
Hazard Pictogram:

e GHSO07 (Exclamation Mark)[1][3]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to ensure the safety of
laboratory personnel.

Engineering Controls

o Ventilation: Work in a well-ventilated area.[1][3] Use a chemical fume hood or local exhaust
ventilation to keep airborne concentrations below exposure limits.[4][6] Ensure that eyewash
stations and safety showers are readily accessible and in close proximity to the workstation.

[4]

Personal Protective Equipment (PPE)

The following diagram outlines the decision-making process for selecting appropriate PPE
when handling dimethyl malonate.

Click to download full resolution via product page

Caption: PPE selection workflow for handling dimethyl malonate.

Hygiene Measures
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e Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][6]

* Remove contaminated clothing and wash it before reuse.[6]

Storage Conditions

» Store in a cool, dry, and well-ventilated place.[1][6]
o Keep containers tightly closed when not in use.[3][6]
o Keep away from heat, sparks, open flames, and other sources of ignition.[4][11]

e Incompatible Materials: Strong oxidizing agents, acids, bases, and reducing agents.[6][11]

Emergency Procedures

In the event of an emergency, follow these detailed protocols.

First-Aid Measures
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Exposure Route Protocol References

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [4161112]
artificial respiration. Seek

medical attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) ) [11[4116]
contaminated clothing and
shoes. Seek medical attention

if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [11[3][6]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water. If the
person is conscious and alert,

) give 2-4 cupfuls of milk or

Ingestion ) ) [3][6]1112]

water to drink. Never give
anything by mouth to an
unconscious person. Seek

medical attention.

Accidental Release Measures

The following workflow details the steps to be taken in case of a dimethyl malonate spill.
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Dimethyl Malonate Spill

Evacuate unnecessary personnel
and ensure adequate ventilation.

v

Wear appropriate PPE.

Contain the spill with inert material
(e.g., vermiculite, sand, or earth).

Collect the absorbed material into a
suitable, labeled container for disposal.

Clean the spill area with soap and water.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page
Caption: Spill response workflow for dimethyl malonate.

+ Environmental Precautions: Prevent the spill from entering drains, surface water, or
groundwater.[1][13]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide.[1][3][4]

e Unsuitable Extinguishing Media: Do not use a heavy water stream.[3]

o Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide
and carbon dioxide may be generated.[1][6] Vapors are heavier than air and may spread
along floors.[13]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][6]

Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures.[6]

» Conditions to Avoid: Heat, flames, sparks, and direct sunlight.[3][6] Incompatible materials.[6]
e Incompatible Materials: Strong oxidizing agents, acids, bases, and reducing agents.[6][11]

» Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[1][6]

Toxicological Information

The primary routes of exposure are inhalation, ingestion, and skin/eye contact.

Toxicity Data Value Species Reference
Oral LD50 5331 mg/kg Rat [6][10]
Dermal LD50 >5 g/kg Rabbit [6][12]
) o Draize test: 500 )
Skin Irritation Rabbit [6]
mg/24H

Disposal Considerations

» Waste Disposal: Dispose of this material and its container at a licensed hazardous waste
collection point.[14][15] Waste must be disposed of in accordance with federal, state, and
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local environmental control regulations.[4] This combustible material may be burned in a
chemical incinerator equipped with an afterburner and scrubber.[12]

o Contaminated Packaging: Dispose of as unused product.[12][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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